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Compound of Interest

Compound Name: 1-Linoleoyl-2-oleoyl-rac-glycerol

Cat. No.: B3207621

Technical Support Center: 1-Linoleoyl-2-oleoyl-
rac-glycerol

Welcome to the technical support center for 1-Linoleoyl-2-oleoyl-rac-glycerol (LOG). This
resource is designed for researchers, scientists, and drug development professionals to
provide guidance on the proper storage and handling of LOG to minimize oxidation and ensure
the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1-Linoleoyl-2-oleoyl-rac-glycerol (LOG) and why is it prone to oxidation?

Al: 1-Linoleoyl-2-oleoyl-rac-glycerol is a diacylglycerol (DAG) composed of a glycerol
backbone with linoleic acid (a polyunsaturated fatty acid) at the sn-1 position and oleic acid (a
monounsaturated fatty acid) at the sn-2 position.[1] The presence of multiple double bonds in
the fatty acid chains, particularly in linoleic acid, makes LOG highly susceptible to oxidation.[2]

[3]
Q2: What are the primary factors that accelerate the oxidation of LOG?
A2: Several factors can accelerate the oxidation of LOG, including:

o Exposure to Oxygen: Oxygen is a key reactant in the oxidation process.[3][4]
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» Elevated Temperatures: Higher temperatures increase the rate of chemical reactions,
including oxidation.[2][3][5]

o Exposure to Light: Light, especially UV light, can initiate the oxidation process (photo-
oxidation).[1][3]

e Presence of Metal lons: Transition metals such as iron and copper can act as pro-oxidants,
catalyzing the formation of free radicals.[2][4]

» Water Activity: While very dry conditions can promote oxidation, excessive moisture can also
accelerate degradation through hydrolysis.[1]

Q3: How can | visually detect if my LOG has oxidized?

A3: While subtle oxidation may not be visible, significant degradation can sometimes be
indicated by a change in color (e.g., yellowing) or an increase in viscosity. However, the most
reliable way to assess oxidation is through analytical testing, as off-odors and flavors are also
key indicators of rancidity.[2][6]

Q4: What are the consequences of using oxidized LOG in my experiments?

A4: Using oxidized LOG can have significant negative impacts on your research. The formation
of primary (hydroperoxides) and secondary (aldehydes, ketones) oxidation products can lead
to:

Inaccurate experimental results due to the presence of reactive species.

Cell toxicity and altered biological responses.[2]

Changes in the physical properties of formulations, such as emulsions and liposomes.

Loss of nutritional value and functionality.[4]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Unexpected experimental

results or high variability.

Oxidation of LOG leading to
the presence of reactive

aldehydes and ketones.

Verify the quality of your LOG
stock using one of the
analytical methods described
below. If oxidation is
confirmed, discard the old
stock and obtain a fresh batch.
Implement stringent storage

protocols for the new stock.

Visible changes in the LOG
sample (e.g., color change,

increased viscosity).

Advanced oxidation and

polymerization.

The sample is likely
significantly degraded. It is
strongly recommended to
discard the sample and start
with fresh LOG. Review your
storage and handling
procedures to prevent future

occurrences.

Precipitate forms in the LOG

solution upon thawing.

This could be due to the
solvent used or potential

degradation products.

Allow the sample to equilibrate
to room temperature
completely. If the precipitate
does not redissolve, it may
indicate degradation. Consider
filtering the solution, but it is
safer to use a fresh,

uncompromised sample.

Difficulty dissolving LOG in a

solvent.

The product may have
oxidized and polymerized,

reducing its solubility.

Confirm the recommended
solvents for LOG (e.g.,
chloroform, ethanol, methyl
acetate).[7][8] If solubility
issues persist with appropriate
solvents, this may be a sign of

degradation.

Storage and Handling Recommendations
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To minimize oxidation and ensure the long-term stability of your 1-Linoleoyl-2-oleoyl-rac-

glycerol, adhere to the following guidelines.

Summary of Storage Conditions

Parameter Optimal Condition Rationale
Slows down the rate of
Temperature -20°C chemical reactions, including
oxidation.[7][9]
Displaces oxygen, a key
Atmosphere Inert Gas (Argon or Nitrogen) reactant in lipid oxidation.[10]
[11]
S Prevents exposure to light
) Amber Glass Vial with Teflon- S )
Container ] (photo-oxidation) and avoids
lined Cap ) o
leaching of plasticizers.[1][7][9]
Unsaturated lipids are more
. In a suitable organic solvent stable in solution than as a dry
orm
(e.g., chloroform, ethanol) powder, which can be
hygroscopic.[7][9]
Minimizes repeated freeze-
) ] ) thaw cycles and exposure of
Handling Aliquot into smaller volumes

the bulk stock to atmospheric

conditions.

Experimental Protocols
Protocol 1: Preparation of LOG for Long-Term Storage

Objective: To properly store LOG to minimize oxidation.

Materials:

e 1-Linoleoyl-2-oleoyl-rac-glycerol

o High-purity chloroform or ethanol
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e Amber glass vials with Teflon-lined caps

e Source of inert gas (argon or nitrogen) with a gentle stream delivery system
o Pipettes with glass or stainless steel tips

Procedure:

o Allow the LOG to reach room temperature before opening.

e Prepare a solution of the desired concentration in a suitable solvent (e.g., chloroform or
ethanol).

¢ Aliquot the solution into single-use amber glass vials.

o Gently flush the headspace of each vial with a stream of inert gas (argon or nitrogen) for a
few seconds.[10]

o Immediately and tightly seal the vials with Teflon-lined caps.

o Label the vials clearly with the name, concentration, solvent, and date.

Store the vials upright in a freezer at -20°C.[7]

Protocol 2: Assessment of Primary Oxidation by
Peroxide Value (PV)

Objective: To quantify the concentration of hydroperoxides (primary oxidation products) in a
LOG sample.

Principle: This method measures the amount of iodine liberated from potassium iodide by the
peroxides present in the lipid. The liberated iodine is then titrated with a standardized sodium
thiosulfate solution.

Materials:

e LOG sample
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» Glacial acetic acid-chloroform solvent mixture (3:2, v/v)

o Saturated potassium iodide (KI) solution

e 0.01 N Sodium thiosulfate (Naz2S203) solution (standardized)

» 1% Starch indicator solution

o Deionized water

Procedure:

o Weigh approximately 5 g of the LOG sample into a 250 mL Erlenmeyer flask.

o Add 30 mL of the acetic acid-chloroform solvent mixture and swirl to dissolve the sample.
e Add 0.5 mL of saturated KI solution.

o Swirl the flask for exactly 1 minute.

o Immediately add 30 mL of deionized water and stopper the flask. Shake vigorously.

« Titrate the liberated iodine with the 0.01 N sodium thiosulfate solution, shaking vigorously,
until the yellow color of the iodine has almost disappeared.

e Add 0.5 mL of the starch indicator solution. The solution will turn blue.

» Continue the titration, with constant shaking, until the blue color disappears completely.
» Record the volume of sodium thiosulfate solution used.

o Perform a blank titration using the same procedure but without the LOG sample.
Calculation: Peroxide Value (meg/kg) = ((S - B) * N * 1000) / W Where:

e S = Volume of titrant for the sample (mL)

e B = Volume of titrant for the blank (mL)
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* N = Normality of the sodium thiosulfate solution

» W = Weight of the sample (g)

Visualizations

Click to download full resolution via product page

Caption: Autoxidation pathway of 1-Linoleoyl-2-oleoyl-rac-glycerol.
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Caption: Recommended workflow for storing LOG to prevent oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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